Cas no 2228453-35-6 (2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile)

• Product Name: 2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile
• CAS No: 2228453-35-6
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• CID: 5798088
• PubChem ID: 165667015
• Update Time: 2025-10-15

2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile
• 2228453-35-6
• EN300-1729448

• Inchi： 1S/C11H10FNO/c1-11(2,7-14)9-3-4-10(12)8(5-9)6-13/h3-5,7H,1-2H3
• InChI Key： RKQPXMIUVBLYDB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(C=O)(C)C

Computed Properties

• Exact Mass: 191.074642105g/mol
• Monoisotopic Mass: 191.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.9Ų

Additional information on 2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile

Comprehensive Overview of 2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile (CAS No. 2228453-35-6)

2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile, with the CAS number 2228453-35-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated benzonitrile derivatives, which are known for their unique chemical properties and broad applicability. The presence of both a fluoro substituent and a nitrile group in its structure makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly interested in 2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile for its potential applications in drug discovery, where it could serve as a building block for kinase inhibitors or antiviral agents. Its molecular structure, featuring a ketone and a cyano group, allows for versatile chemical modifications, making it a hotspot for innovation in medicinal chemistry.

The synthesis of 2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods are well-documented in peer-reviewed journals, highlighting the compound's relevance in modern synthetic chemistry. Additionally, its physicochemical properties, such as solubility and melting point, are critical for optimizing reaction conditions and ensuring reproducibility in industrial-scale production.

From an environmental and regulatory perspective, 2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile is subject to standard safety protocols, given its classification as a fine chemical. Laboratories handling this compound must adhere to Good Laboratory Practices (GLP) to minimize risks. Its low volatility and moderate stability under ambient conditions make it relatively safe to handle, though proper ventilation and personal protective equipment (PPE) are recommended.

The compound's potential extends beyond pharmaceuticals. In the agrochemical sector, 2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile could be explored for developing novel pesticides or herbicides, leveraging its ability to disrupt enzymatic pathways in pests. This aligns with the growing trend of sustainable agriculture, where researchers seek eco-friendly alternatives to traditional chemicals.

As the scientific community continues to explore fluorinated benzonitriles, 2-fluoro-5-(2-methyl-1-oxopropan-2-yl)benzonitrile stands out as a compound with immense untapped potential. Its compatibility with green chemistry principles and adaptability to various synthetic routes make it a promising candidate for future breakthroughs. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full capabilities.